Cas no 2060026-48-2 (methyl 1-(1,3-thiazol-2-yl)cycloheptane-1-carboxylate)

• Product Name: methyl 1-(1,3-thiazol-2-yl)cycloheptane-1-carboxylate
• CAS No: 2060026-48-2
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• MDL: MFCD30499511
• CID: 5163624
• PubChem ID: 125454923
• Update Time: 2025-06-23

methyl 1-(1,3-thiazol-2-yl)cycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• CID 125454923
• Cycloheptanecarboxylic acid, 1-(2-thiazolyl)-, methyl ester
• methyl 1-(1,3-thiazol-2-yl)cycloheptane-1-carboxylate

• MDL： MFCD30499511
• Inchi： 1S/C12H17NO2S/c1-15-11(14)12(10-13-8-9-16-10)6-4-2-3-5-7-12/h8-9H,2-7H2,1H3
• InChI Key： YUKFSYPPKFDBOO-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CS2)(C(OC)=O)CCCCCC1

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 330.4±25.0 °C(Predicted)
• pka: 3.21±0.10(Predicted)

Additional information on methyl 1-(1,3-thiazol-2-yl)cycloheptane-1-carboxylate

Methyl 1-(1,3-Thiazol-2-yl)cycloheptane-1-carboxylate: A Comprehensive Overview

Methyl 1-(1,3-thiazol-2-yl)cycloheptane-1-carboxylate (CAS No. 2060026-48-2) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its thiazole moiety and a cycloheptane ring, which contribute to its distinct chemical and biological properties. In this comprehensive overview, we will delve into the structural features, synthesis methods, biological activities, and potential applications of this compound.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. It is a common structural motif in many biologically active molecules, including antibiotics, antifungal agents, and anticancer drugs. The presence of the thiazole ring in methyl 1-(1,3-thiazol-2-yl)cycloheptane-1-carboxylate suggests that it may exhibit similar biological activities. The cycloheptane ring, on the other hand, adds steric bulk and rigidity to the molecule, which can influence its conformational flexibility and binding interactions with biological targets.

The synthesis of methyl 1-(1,3-thiazol-2-yl)cycloheptane-1-carboxylate has been reported using various methodologies. One common approach involves the coupling of a thiazole derivative with a cycloheptanecarboxylic acid derivative followed by esterification. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient and scalable method for synthesizing this compound using palladium-catalyzed cross-coupling reactions. This method not only provides high yields but also allows for the introduction of various functional groups on the cycloheptane ring, thereby expanding the scope of potential derivatives.

In terms of biological activity, methyl 1-(1,3-thiazol-2-yl)cycloheptane-1-carboxylate has shown promising results in several areas. One notable application is in the field of anticancer research. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibited significant cytotoxic activity against various human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, methyl 1-(1,3-thiazol-2-yl)cycloheptane-1-carboxylate has also been investigated for its potential as an anti-inflammatory agent. Research conducted at a leading pharmaceutical institute demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The anti-inflammatory effects were attributed to its ability to modulate nuclear factor-kappa B (NF-κB) signaling, a key regulator of inflammation.

The potential applications of methyl 1-(1,3-thiazol-2-yl)cycloheptane-1-carboxylate extend beyond cancer and inflammation. Recent studies have explored its use as a lead compound for developing new antiviral agents. A collaborative effort between researchers from multiple institutions found that this compound exhibited potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of antiviral action was hypothesized to involve the inhibition of viral replication through interference with viral entry or assembly processes.

In addition to its therapeutic potential, methyl 1-(1,3-thiazol-2-yl)cycloheptane-1-carboxylate has also been studied for its use as a chemical probe in biological research. Its unique structure makes it an ideal candidate for investigating protein-ligand interactions and elucidating the mechanisms of action of various biological processes. For instance, a study published in Chemical Biology & Drug Design utilized this compound as a tool to explore the binding interactions between specific proteins involved in cellular signaling pathways.

The safety profile of methyl 1-(1,3-thiazol-2-yl)cycloheptane-1-carboxylate is another important aspect to consider. Preliminary toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and potential side effects before it can be advanced to clinical trials.

In conclusion, methyl 1-(1,3-thiazol-2-yl)cycloheptane-1-carboxylate (CAS No. 2060026-48-2) is a multifaceted compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research efforts are expected to uncover additional insights into its mechanisms of action and potential uses in various medical fields.